Cas no 1247358-66-2 (1-(Bromomethyl)-1-ethoxycycloheptane)

• Product Name: 1-(Bromomethyl)-1-ethoxycycloheptane
• CAS No: 1247358-66-2
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5711312
• PubChem ID: 62113500
• Update Time: 2025-11-02

1-(Bromomethyl)-1-ethoxycycloheptane Chemical and Physical Properties

Names and Identifiers

• EN300-1133749
• AKOS011393403
• 1247358-66-2
• 1-(bromomethyl)-1-ethoxycycloheptane
• Cycloheptane, 1-(bromomethyl)-1-ethoxy-
• 1-(Bromomethyl)-1-ethoxycycloheptane

• Inchi： 1S/C10H19BrO/c1-2-12-10(9-11)7-5-3-4-6-8-10/h2-9H2,1H3
• InChI Key： ZKHFGSYMSJPXQG-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)OCC

Computed Properties

• Exact Mass: 234.06193g/mol
• Monoisotopic Mass: 234.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 259.2±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(Bromomethyl)-1-ethoxycycloheptane

Comprehensive Guide to 1-(Bromomethyl)-1-ethoxycycloheptane (CAS No. 1247358-66-2): Properties, Applications, and Market Insights

1-(Bromomethyl)-1-ethoxycycloheptane (CAS No. 1247358-66-2) is a specialized cycloheptane derivative with unique chemical properties that make it valuable in organic synthesis and pharmaceutical research. This compound features a bromomethyl group and an ethoxy group attached to a seven-membered ring, offering versatile reactivity for nucleophilic substitutions and ring-opening reactions. Its molecular formula C₁₀H₁₉BrO and molecular weight 235.16 g/mol position it as a crucial intermediate in modern synthetic chemistry.

The growing demand for functionalized cycloheptane derivatives in drug discovery has increased interest in this compound. Researchers are particularly focused on its potential as a building block for bioactive molecules, especially in developing novel seven-membered ring systems with therapeutic applications. Recent studies highlight its utility in creating constrained analogs of natural products, addressing current challenges in medicinal chemistry.

From a synthetic perspective, 1-(Bromomethyl)-1-ethoxycycloheptane offers several advantages. The bromine atom serves as an excellent leaving group, facilitating subsequent functionalization, while the ethoxy group provides stability and influences the compound's stereochemistry. These features make it particularly valuable for constructing complex molecular architectures, a hot topic in contemporary organic synthesis.

In material science applications, this compound has shown promise in the development of specialty polymers with unique ring-strain properties. The cycloheptane core introduces interesting conformational dynamics that can influence material characteristics, making it relevant for researchers exploring advanced functional materials. This aligns with current industry trends toward sustainable and high-performance materials.

The synthesis of 1-(Bromomethyl)-1-ethoxycycloheptane typically involves ring expansion strategies or direct functionalization of cycloheptane precursors. Recent advancements in catalytic bromination methods have improved the efficiency of its production, addressing common questions about scalable synthesis in industrial settings. These developments are particularly relevant given the increasing focus on green chemistry principles in modern laboratories.

Storage and handling of 1247358-66-2 require standard precautions for organobromine compounds. While not classified as hazardous under normal conditions, proper storage in amber glass containers under inert atmosphere is recommended to maintain stability. These practical considerations are frequently searched by laboratory technicians and process chemists working with this material.

Market analysis indicates steady growth in demand for 1-(Bromomethyl)-1-ethoxycycloheptane, particularly from pharmaceutical and specialty chemical sectors. The compound's price trajectory reflects its niche application status, with current focus on developing more cost-effective production routes. This economic aspect is crucial for researchers considering this compound for large-scale applications.

Future research directions for CAS 1247358-66-2 include exploring its potential in asymmetric synthesis and investigating its biological activity profile. The compound's unique structural features make it an interesting candidate for developing new chiral auxiliaries or catalysts, areas of significant interest in current synthetic methodology development.

For researchers considering 1-(Bromomethyl)-1-ethoxycycloheptane for their work, several commercial suppliers offer the compound in various purity grades. Analytical data including NMR spectra and HPLC purity information are typically available from reputable manufacturers, addressing common queries about compound characterization in synthetic projects.

In conclusion, 1-(Bromomethyl)-1-ethoxycycloheptane (CAS No. 1247358-66-2) represents an important tool in modern synthetic chemistry with growing applications across multiple disciplines. Its unique combination of reactivity and structural features continues to attract research interest, particularly in the context of developing novel therapeutic agents and advanced materials.